Cas no 72018-19-0 (9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1))

9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1) structure
72018-19-0 structure
Product name:9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1)
CAS No:72018-19-0
MF:C29H60N2O4
MW:500.797709465027
CID:2680174

9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(dimethylamino)propyl-(2-hydroxypropyl)amino]propan-2-ol,(Z)-octadec-9-enoic acid
    • N,N-Dimethyl-N',N'-bis(2-hydroxypropyl)-1,3-diaminopropane dioleate
    • N,N-Dimethyl-N',N'-bis(2-hydroxypropyl)-1,3-diaminopropane monooleate
    • 9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (2:1)
    • 9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1)
    • Inchi: 1S/C18H34O2.C11H26N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-10(14)8-13(9-11(2)15)7-5-6-12(3)4/h9-10H,2-8,11-17H2,1H3,(H,19,20);10-11,14-15H,5-9H2,1-4H3/b10-9-;
    • InChI Key: GJTVOKRWPCVEEN-KVVVOXFISA-N
    • SMILES: OC(C)CN(CC(C)O)CCCN(C)C.OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 23
  • Complexity: 377
  • Topological Polar Surface Area: 84.2

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